Cas no 1516758-34-1 (3-(furan-2-yl)methylpyrrolidin-3-ol)

• Product Name: 3-(furan-2-yl)methylpyrrolidin-3-ol
• CAS No: 1516758-34-1
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 6285914
• PubChem ID: 83171752
• Update Time: 2025-05-24

3-(furan-2-yl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(furan-2-yl)methylpyrrolidin-3-ol
• AKOS021493507
• EN300-1851435
• 1516758-34-1
• 3-[(furan-2-yl)methyl]pyrrolidin-3-ol

• Inchi： 1S/C9H13NO2/c11-9(3-4-10-7-9)6-8-2-1-5-12-8/h1-2,5,10-11H,3-4,6-7H2
• InChI Key： LMMQZPWENNVZEK-UHFFFAOYSA-N
• SMILES： OC1(CC2=CC=CO2)CNCC1

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 45.4Ų

Additional information on 3-(furan-2-yl)methylpyrrolidin-3-ol

3-(Furan-2-yl)methylpyrrolidin-3-ol: A Comprehensive Overview

3-(Furan-2-yl)methylpyrrolidin-3-ol, also known by its CAS number 1516758-34-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a furan substituent. The presence of the furan group introduces interesting electronic and steric properties, making this compound a valuable subject for both fundamental research and applied studies.

The synthesis of 3-(furan-2-yl)methylpyrrolidin-3-ol has been explored through various methodologies, including traditional organic synthesis techniques and more modern approaches leveraging catalytic processes. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure samples, which are crucial for studying the compound's stereochemical effects in biological systems. These developments highlight the importance of this compound in the context of drug discovery and development.

In terms of pharmacological activity, 3-(furan-2-yl)methylpyrrolidin-3-ol has shown promising results in preclinical studies. Researchers have investigated its potential as a modulator of various cellular pathways, including those involved in inflammation and neurodegenerative diseases. For instance, studies have demonstrated that this compound exhibits anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system disorders.

The structural versatility of 3-(furan-2-yl)methylpyrrolidin-3-ol has also made it a valuable building block in medicinal chemistry. Its pyrrolidine ring can be further functionalized to create derivatives with enhanced bioavailability or improved pharmacokinetic profiles. Recent research has focused on optimizing these derivatives for specific therapeutic targets, such as G protein-coupled receptors (GPCRs) or kinase inhibitors.

In conclusion, 3-(furan-2-yl)methylpyrrolidin-3-ol represents a compelling example of how structural diversity can lead to compounds with multifaceted biological activities. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing both basic science and applied medicine.